5-bromo-4-iodo-2-benzofuran-1(3H)-one

• Molecular Formula: C8H4BrIO2
• Molecular Weight: 338.92 g/mol
• IUPAC Name: 5-bromo-4-iodo-3H-2-benzofuran-1-one
• InChI: InChI=1S/C8H4BrIO2/c9-6-2-1-4-5(7(6)10)3-12-8(4)11/h1-2H,3H2
• InChI Key: QAEYNFGROZDKLY-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=CC(=C2I)Br)C(=O)O1

Description

5-bromo-4-iodo-2-benzofuran-1(3H)-one is a useful research compound. Its molecular formula is C8H4BrIO2 and its molecular weight is 338.92 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 5-bromo-2-benzofuran-1(3H)-one (5.00 g, 23.5 mmol) at 0° C. in TfOH (100 mL) was added NIS (5.55 g, 24.6 mmol). The mixture was stirred at room temperature over night; LC analysis of the reaction mixture indicated completion of the reaction. The reaction mixture was then poured slowly into ice-water (1 L) with stirring. To the solution was then added EtOAc (500 mL) and subsequently stirred for 10 min. The mixture was filtered and the organic layer separated. The aqueous layer was extracted with EtOAc (2×200 mL). The combined organic layers were washed with water (500 mL), brine (500 mL), dried over Na2SO4, filtered, concentrated to dryness; it was absorbed into silica gel and separated with the solvent systems of (hexanes/EtOAc=1/1) to yield 5-bromo-4-iodo-2-benzofuran-1(3H]-one. 1H-NMR (400 MHz, CDCl3) δ ppm 7.80 (d, J=7.8 Hz, 1H), 7.74 (d, J=8.5 Hz, 1H), 5.07 (s, 2H).

Synthesis routes and methods II

Procedure details

To a cooled (0° C.) solution of 5-bromo-2-benzofuran-1(3H)-one (50 g, 0.235 mol) in trifluoromethanesulfonic acid (400 mL) was added N-iodosuccinimide (55.5 g, 0.247 mol). The resulting mixture was stirred at room temperature overnight, then poured slowly into ice water (2 L), filtered and the filtrate extracted with EtOAc. The combined organic layers were washed with water and brine, dried and concentrated to give 5-bromo-4-iodo-2-benzofuran-1(3H)-one.